N-(3,4-difluorophenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C13H11F2N3O2/c1-8-4-13(20)18(7-16-8)6-12(19)17-9-2-3-10(14)11(15)5-9/h2-5,7H,6H2,1H3,(H,17,19)
• InChI Key: ZYBAVXHGBMPQTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C13H11F2N3O2
• Molecular Weight: 279.24 g/mol

Description

N-(3,4-difluorophenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as DFP-10825, is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention in the field of drug discovery due to its potential to target specific enzymes and receptors in the body. In

Scientific Research Applications

Chemical Synthesis and Pharmacology

Biological Effects of Related Compounds : Studies on the biological effects of acetamide, formamide, and their derivatives provide a foundation for understanding the toxicology and potential therapeutic applications of various chemical compounds. Kennedy (2001) reviewed the toxicology of acetamide and related chemicals, highlighting their commercial importance and biological consequences of exposure, which may offer insights into the safety and biological activity profiles of similar compounds (Kennedy, 2001).

Metabolism and Pharmacokinetics : Research on the metabolism of specific moieties, such as the aspartyl moiety of aspartame, provides a template for understanding how similar chemical structures might be metabolized in the body. This includes insights into metabolic pathways, potential for bioaccumulation, and implications for pharmacokinetics and pharmacodynamics (Ranney Re & Oppermann Ja, 1979).

Chemical Properties and Environmental Impact

Adsorptive Elimination from Water : Studies on the adsorptive elimination of pharmaceuticals from water, such as acetaminophen, demonstrate the environmental considerations and methodologies applicable to managing the environmental impact of chemical compounds. The comprehensive review by Igwegbe et al. (2021) on acetaminophen adsorption from water outlines recent progress and sets a foundation for future work in environmental protection from chemical pollutants (Igwegbe et al., 2021).